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Introduction:

The HPE FlexFabric 5945 switch series is a high-performance, low-latency switch ideal for

data-intensive environments, such as those found in research and drug development.

Automation of network configurations on these switches can lead to significant improvements

in efficiency, reproducibility of network conditions for experiments, and reliability of data

transfer. These application notes provide detailed protocols for automating common network

tasks on the HPE FlexFabric 5945, enabling researchers to programmatically manage network

resources and integrate network configuration into their automated experimental workflows.

The HPE FlexFabric 5945 series runs on the Comware 7 operating system, which provides

several avenues for automation, including a RESTful API, Python scripting, and support for

automation frameworks like Ansible.[1][2]

I. Core Automation Capabilities
The HPE FlexFabric 5945 offers several interfaces for automation:

RESTful API: A programmatic interface that allows for the configuration and management of

the switch using standard HTTP methods. This is ideal for integration with custom

applications and scripts.[1][3]
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On-device Python Scripting: The switch can directly execute Python scripts, allowing for

automated configuration tasks without the need for an external controller.[1]

NETCONF: A network management protocol that provides a standardized way to

programmatically manage and monitor network devices.[4]

Ansible: A popular open-source automation tool that can be used to manage and configure

network devices in an agentless manner. While HPE provides certified Ansible collections,

specific playbooks for the 5945 may need to be developed based on the Comware 7

platform.[5][6]

II. Experimental Protocols and Automation Scripts
This section details protocols for automating common network tasks. These protocols are

presented as experiments to be performed, with clear objectives, methodologies, and expected

outcomes.

Experiment 1: Automated VLAN Provisioning for Isolate
Research Data Streams
Objective: To automate the creation of Virtual Local Area Networks (VLANs) to segregate traffic

from different research instruments or experimental setups, ensuring data integrity and security.

Methodology: This protocol utilizes on-device Python scripting to create a range of VLANs.

Protocol:

Access the Switch: Establish a secure shell (SSH) connection to the HPE FlexFabric 5945

switch.

Enter Python View: Access the Python command-line environment on the switch by typing

python and pressing Enter.

Execute the Script: Enter the following Python script to create VLANs with IDs from 100 to

109.
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Expected Outcome: Ten new VLANs (100-109) are created on the switch, each with a

descriptive name indicating its purpose. This can be verified by running the display vlan

command in the switch's main command-line interface.

Experiment 2: Automated Port Configuration for High-
Throughput Data Transfer
Objective: To automate the configuration of switch ports for connection to high-throughput

scientific instruments or data storage arrays. This includes assigning ports to specific VLANs

and enabling features for optimal performance.

Methodology: This protocol uses the RESTful API to configure a switch port. The example uses

curl for clarity, but this can be implemented in any programming language that supports HTTP

requests.

Protocol:

Enable HTTP/HTTPS Service: Ensure the HTTP or HTTPS service is enabled on the switch

for RESTful API access. This can be done via the command line:

Obtain Authentication Token: The RESTful API requires authentication. The first step is to

obtain a session cookie (token).

Send Port Configuration Request: Use a PUT request to modify the configuration of a

specific port. This example configures port FortyGigE1/0/1, adds it to VLAN 100, and

provides a description.

Note: The specific URL and JSON payload structure should be referenced from the HPE

Comware 7 RESTful API documentation for the specific firmware version.

Data Presentation:
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Parameter Value Description

Port FortyGigE1/0/1
The physical port to be

configured.

VLAN ID 100
The VLAN to which the port

will be assigned.

Description "Microscope_Data_Feed"
A descriptive label for the

port's function.

Port Access Mode Access
The port is configured as an

access port.

Experiment 3: Automated Monitoring and Alerting for
Network Health
Objective: To automate the monitoring of key network parameters, such as port status and

traffic levels, and to generate alerts if anomalies are detected.

Methodology: This protocol outlines the use of the Embedded Automation Architecture (EAA)

on the switch to create a monitor policy.[4]

Protocol:

Define the Event: Specify the event to be monitored. For example, a change in the

operational status of a critical port.

Define the Action: Specify the action to be taken when the event occurs. This could be

sending a log message, an SNMP trap, or executing a Python script.

Create the Monitor Policy: Use the switch's command-line interface to create a monitor policy

that links the event to the action.

Example EAA CLI Configuration:

III. Visualization of Automation Workflows
The following diagrams illustrate the logical flow of the automation protocols described above.
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Caption: Automated VLAN Provisioning Workflow.
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Caption: RESTful API Port Configuration Flow.
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Caption: EAA Monitoring and Alerting Logic.

IV. Quantitative Data Summary
The following table summarizes the potential time savings and reduction in errors through

automation for common network tasks in a research environment with 20 switches.
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Task

Manual
Configuration
Time (per
switch)

Automated
Configuration
Time (total)

Estimated
Error Rate
(Manual)

Estimated
Error Rate
(Automated)

VLAN Creation

(10 VLANs)
15 minutes 5 minutes 5% <1%

Port

Configuration (24

ports)

60 minutes 10 minutes 10% <1%

Compliance

Check (daily)
30 minutes 2 minutes 3% <1%

Note: These are estimated values and actual results may vary based on the complexity of the

configuration and the skill of the operator.

V. Conclusion
Automating network configurations on the HPE FlexFabric 5945 switch series can provide

significant benefits for research and drug development environments. By leveraging the built-in

automation capabilities such as Python scripting, the RESTful API, and the Embedded

Automation Architecture, researchers can create a more agile, reliable, and reproducible

network infrastructure. This allows for a greater focus on the primary research objectives by

reducing the time and potential for error associated with manual network management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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